Cas no 401811-79-8 (1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-)

• Product Name: 1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-
• CAS No: 401811-79-8
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 3187000
• PubChem ID: 21936063
• Update Time: 2025-04-21

1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY- Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-
• DB-186384
• SCHEMBL5216404
• MFCD27950411
• 6-methoxy-1,3-benzodioxole-4-carboxylic acid
• 6-methoxybenzo[d][1,3]dioxole-4-carboxylicacid
• DTXSID401255533
• 401811-79-8
• SY309806
• 6-methoxybenzo[d][1,3]dioxole-4-carboxylic acid

• Inchi： 1S/C9H8O5/c1-12-5-2-6(9(10)11)8-7(3-5)13-4-14-8/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： KCKXXMOVAZNRFS-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C=C(C(=O)O)C1=2)OC

Computed Properties

• Exact Mass: 196.03717335Da
• Monoisotopic Mass: 196.03717335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65Ų